Bicyclo[3.2.0]hept-2-en-6-one
Overview
Description
(±)-cis-bicyclo(3.2.0)hept-2-en-6-one undergoes preparative scale Baeyer–Villiger biooxidation at high concentration using recombinant Escherichia coli biocatalyst and adsorbent resin (in situ substrate feeding and product removal).
Scientific Research Applications
Enzymatic Reduction : Bicyclo[3.2.0]hept-2-en-6-one can be reduced using dehydrogenase enzymes from different sources with high enantioselectivity, proving its utility in stereo-specific synthesis (Butt et al., 1985).
Preparation Methods : Several methods have been developed for the preparation of bicyclo[3.2.0]hept-3-en-6-ones and their derivatives, showcasing the versatility of this compound in synthetic organic chemistry (Rosini et al., 2003).
Chiral Backbone for Synthesis : The conversion of bicyclo[3.2.0]hept-3-en-6-ones into diols provides a route to 1,3-diols with a chiral rigid backbone, making them suitable as precursors for ligands in asymmetric synthesis (Peri et al., 2004).
Vibrational Spectra Analysis : The low-frequency vibrational spectra of bicyclo[3.2.0]hept-6-ene and its analogs have been analyzed to understand molecular conformations and interactions (Villarreal & Laane, 1978).
Isomerism Studies : Research on syn-anti isomerism in the 1,3-dipolar cycloaddition to bicyclo[3.2.0]hept-6-enes has provided insights into the role of molecular conformation in chemical reactions (Burdisso et al., 1988).
Ring Expansion Reactions : Bicyclo[3.2.0]heptanone derivatives undergo acid-catalyzed ring expansion reactions, demonstrating the compound's utility in creating larger cyclic structures (Hine & Childs, 1976).
Biocatalytic Preparations : The compound and its derivatives can be prepared biocatalytically, showing potential in environmentally friendly and efficient synthesis methods (Klempier et al., 1990).
Thermal Conversion Studies : Understanding the thermal conversions of bicyclo[3.2.0]hept-2-ene to other olefins has implications in the study of reaction mechanisms and dynamics (Baldwin & Belfield, 1989).
Mechanism of Action
Target of Action
Bicyclo[3.2.0]hept-2-en-6-one is a chemical compound that primarily targets enzymes involved in the Baeyer-Villiger oxidation . These enzymes, such as monooxygenases and hydrolases, are crucial for various biochemical reactions .
Mode of Action
The compound interacts with its targets by serving as a substrate for the Baeyer-Villiger oxidation . This oxidation process involves the insertion of an oxygen atom into a carbon-carbon bond, leading to the formation of an ester or a lactone .
Biochemical Pathways
The Baeyer-Villiger oxidation of this compound is a key step in the synthesis of a series of chalcone derivatives . Chalcones are aromatic ketones that form the central core for a variety of important biological compounds .
Pharmacokinetics
The ADME properties of Bicyclo[32Its liquid form and clear colorless to yellow appearance suggest it may have good solubility
Result of Action
The result of this compound’s action is the production of chalcone derivatives . These derivatives have various applications in medicinal chemistry due to their biological activities .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, it has been used to analyze extremophile enzymes in microorganisms isolated from a deep-water petroleum reservoir and at high temperatures . This suggests that the compound’s action, efficacy, and stability may vary depending on the environmental conditions .
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as a flammable liquid, skin corrosive/irritant, serious eye damage/eye irritant, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Future Directions
Bicyclo[3.2.0]hept-2-en-6-one has been used in the synthesis of important molecules such as lineatin, filifolone, and raikovenal . Through resolution of the bicyclo [3.2.0]hept-2-en-6-ones, the procedures can be used to produce enantiomerically pure products . This suggests potential future directions in the field of organic synthesis and medicinal chemistry.
Properties
IUPAC Name |
bicyclo[3.2.0]hept-2-en-6-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O/c8-7-4-5-2-1-3-6(5)7/h1-2,5-6H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNLLHUHPGPKRBM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CC2C1C(=O)C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10304884 | |
Record name | Bicyclo[3.2.0]hept-2-en-6-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10304884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
108.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13173-09-6, 71155-05-0 | |
Record name | 13173-09-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=167981 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Bicyclo[3.2.0]hept-2-en-6-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10304884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (+)-(1R,5S)-cis-Bicyclo[3.2.0]hept-2-en-6-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | (�±)-cis-Bicyclo[3.2.0]hept-2-en-6-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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